Cas no 2673270-30-7 (3-Dehydroxy Chlorthalidone-D4)

• Product Name: 3-Dehydroxy Chlorthalidone-D4
• CAS No: 2673270-30-7
• MF: C₁₄H₁₁ClN₂O₃S
• MW: 326.79
• CID: 5071559
• Update Time: 2025-06-15

3-Dehydroxy Chlorthalidone-D4 Chemical and Physical Properties

Names and Identifiers

• 3-Dehydroxy Chlorthalidone-D4

• Inchi： 1S/C14H11ClN2O3S/c15-11-6-5-8(7-12(11)21(16,19)20)13-9-3-1-2-4-10(9)14(18)17-13/h1-7,13H,(H,17,18)(H2,16,19,20)/i1D,2D,3D,4D
• InChI Key： NPCMXXHTULKTQS-RHQRLBAQSA-N
• SMILES： S(C1=C(Cl)C=CC(C2NC(C3=C2C(=C([2H])C([2H])=C3[2H])[2H])=O)=C1)(=O)(=O)N

Additional information on 3-Dehydroxy Chlorthalidone-D4

Professional Introduction to 3-Dehydroxy Chlorthalidone-D4 (CAS No. 2673270-30-7)

The compound 3-Dehydroxy Chlorthalidone-D4 (CAS No. 2673270-30-7) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the domain of molecular probes and drug development. This isotope-labeled derivative of chlorthalidone has garnered considerable attention due to its unique structural and pharmacological properties, which make it an invaluable tool for researchers exploring the mechanisms of diuretic and anti-inflammatory agents.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for high-purity isotope-labeled compounds, which serve as critical standards and reagents in analytical chemistry and biological research. The introduction of deuterium-labeled analogs, such as 3-Dehydroxy Chlorthalidone-D4, has opened new avenues for studying metabolic pathways and drug interactions with unprecedented precision. The use of deuterium isotopes enhances the sensitivity and specificity of mass spectrometry techniques, allowing for more accurate quantification and characterization of biological samples.

The chemical structure of 3-Dehydroxy Chlorthalidone-D4 features a deuterium substitution at a strategic position that influences its pharmacokinetic behavior. This modification not only aids in distinguishing the compound from its non-labeled counterpart but also provides insights into the role of specific hydrogen atoms in drug-receptor interactions. Such structural modifications are pivotal in the development of novel therapeutic agents with improved efficacy and reduced side effects.

One of the most compelling applications of 3-Dehydroxy Chlorthalidone-D4 is in the field of drug metabolism studies. Researchers have leveraged this compound to investigate the enzymatic pathways involved in the biotransformation of chlorthalidone-like molecules. The deuterium label serves as a metabolic tracer, enabling scientists to track the fate of the drug within living systems with high fidelity. These studies have provided critical data on the metabolic stability and potential toxicological implications of chlorthalidone derivatives.

The pharmacological profile of chlorthalidone has been well-documented, with its primary therapeutic uses being in the management of hypertension and edema. However, recent research has highlighted its potential role in treating inflammatory and autoimmune disorders. The derivative 3-Dehydroxy Chlorthalidone-D4 has been employed in preclinical studies to explore these novel therapeutic applications. By examining its interaction with inflammatory mediators and signaling pathways, researchers aim to uncover new mechanisms that could lead to targeted therapies for conditions such as rheumatoid arthritis and chronic inflammation.

In addition to its pharmacological significance, 3-Dehydroxy Chlorthalidone-D4 has found utility in toxicology research. The ability to accurately measure trace amounts of this compound using advanced analytical techniques has allowed toxicologists to assess the safety profiles of chlorthalidone derivatives more effectively. This has been particularly important in evaluating potential long-term adverse effects associated with chronic use of diuretic medications.

The synthesis of 3-Dehydroxy Chlorthalidone-D4 presents unique challenges due to the need for precise isotopic labeling. State-of-the-art synthetic methodologies have been developed to ensure high yields and purity, making this compound accessible for broader research applications. Advances in catalytic hydrogenation and isotopic exchange techniques have played a crucial role in optimizing these synthetic routes.

The regulatory landscape for isotope-labeled pharmaceutical compounds is continually evolving, with agencies such as the FDA and EMA emphasizing the need for stringent quality control measures. Manufacturers producing compounds like 3-Dehydroxy Chlorthalidone-D4 must adhere to rigorous guidelines to ensure their safety and efficacy. These regulations not only protect patients but also foster innovation by providing a framework for developing new therapeutic agents.

In conclusion, 3-Dehydroxy Chlorthalidone-D4 (CAS No. 2673270-30-7) stands as a testament to the advancements in pharmaceutical chemistry and molecular biology. Its unique properties make it an indispensable tool for researchers investigating drug metabolism, pharmacodynamics, and novel therapeutic applications. As our understanding of biological systems continues to expand, compounds like this will play an increasingly vital role in shaping the future of medicine.